Cas no 638139-79-4 ((2E,5E)-2-(3,4-dimethylphenyl)imino-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one)

• Product Name: (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one
• CAS No: 638139-79-4
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 6441678
• Update Time: 2025-11-01

(2E,5E)-2-(3,4-dimethylphenyl)imino-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one
• (5Z)-2-(3,4-dimethylanilino)-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazol-4-one
• 4(5H)-Thiazolone, 2-[(3,4-dimethylphenyl)amino]-5-[(3,4,5-trimethoxyphenyl)methylene]-

• Inchi： 1S/C21H22N2O4S/c1-12-6-7-15(8-13(12)2)22-21-23-20(24)18(28-21)11-14-9-16(25-3)19(27-5)17(10-14)26-4/h6-11H,1-5H3,(H,22,23,24)
• InChI Key： FYPUAPMQFNXAAT-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC(OC)=C(OC)C(OC)=C2)C(=O)N=C1NC1=CC=C(C)C(C)=C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 555.0±60.0 °C(Predicted)
• pka: -1.60±0.20(Predicted)

Additional information on (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one

(2E,5E)-2-(3,4-dimethylphenyl)imino-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one (CAS No. 638139-79-4)

(2E,5E)-2-(3,4-dimethylphenyl)imino-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one (CAS No. 638139-79-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazolidinones, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The molecular structure of (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one is characterized by a central thiazolidinone ring fused with an imine and a methylidene group. The presence of multiple substituents such as dimethylphenyl and trimethoxyphenyl groups imparts specific chemical and biological properties to the molecule. These substituents are crucial for the compound's interactions with biological targets and its overall efficacy.

Recent studies have highlighted the potential of (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The researchers found that the compound's ability to disrupt bacterial cell membranes is attributed to its unique structural features.

In addition to its antimicrobial properties, (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one has shown promise in anti-inflammatory research. A study conducted at the University of California demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound could be a potential candidate for the treatment of inflammatory diseases.

The anticancer potential of (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one has also been explored in several preclinical studies. Research published in Cancer Letters reported that the compound induces apoptosis in human cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings indicate that the compound may have therapeutic value in cancer treatment.

The synthesis of (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 2-aminothiophenol with an appropriate aldehyde followed by cyclization to form the thiazolidinone ring. The subsequent introduction of the imine and methylidene groups is achieved through selective functional group manipulations.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies suggest that (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one has favorable properties for drug development. The compound exhibits good solubility and stability under physiological conditions. Moreover, it has been shown to have low toxicity in animal models at therapeutic doses.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological profile of (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(3,4，5-trimethoxyphenyl)methylidene-1，3-thiazolidin-4-one. Ongoing clinical trials are evaluating its safety and efficacy in various disease models. These studies will provide valuable insights into the compound's therapeutic applications and pave the way for its potential use in clinical settings.

In conclusion,(2E，5E)-2-(3，4-dimethylphenyl)imino-5-(3，4，5-trimethoxyphenyl)methylidene-1，3-thiazolidin-4-one (CAS No. 638139–79–4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry.